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Compound Name: Allatotropin

Cat. No.: B570788 Get Quote

An In-depth Guide to the Pleiotropic Actions, Signaling Mechanisms, and Comparative Efficacy

of Allatotropin Family Peptides

Allatotropins (AT) are a family of insect neuropeptides that play a crucial role in a wide array

of physiological processes.[1][2] First identified for their potent stimulatory effect on the

biosynthesis of juvenile hormone (JH) by the corpora allata, their functions are now known to

extend to myoregulation, immune response, and circadian rhythm modulation.[1][3] This guide

provides a comprehensive functional comparison of Allatotropin orthologs, presenting

quantitative data, detailed experimental protocols, and visual representations of their signaling

pathways and relationships to aid researchers and drug development professionals in this field.

Quantitative Comparison of Allatotropin Orthologs
The functional potency of Allatotropin orthologs can be compared by examining their half-

maximal effective concentrations (EC50) in various bioassays. These values indicate the

concentration of a peptide required to elicit 50% of its maximal effect, with lower values

signifying higher potency. The table below summarizes the EC50 values for different

Allatotropin orthologs in activating their respective receptors, typically measured through

calcium imaging or juvenile hormone biosynthesis assays.
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Ortholog/A
nalog

Species Assay Type Cell Line EC50 (nM) Reference

Manduca

sexta AT

(Manse-AT)

Manduca

sexta

Calcium

Imaging
CHO-PAM28 4.0

(Horodyski et

al., 2011)

Manduca

sexta ATL-I

Manduca

sexta

Calcium

Imaging
CHO-PAM28 0.0085

(Horodyski et

al., 2011)

Manduca

sexta ATL-II

Manduca

sexta

Calcium

Imaging
CHO-PAM28 0.0372

(Horodyski et

al., 2011)

Manduca

sexta ATL-III

Manduca

sexta

Calcium

Imaging
CHO-PAM28 3.6

(Horodyski et

al., 2011)

Schistocerca

gregaria AT

(Schgr-AT)

Schistocerca

gregaria

Calcium

Imaging
CHO-PAM28 5.57 (Loon, 2015)

Aedes

aegypti AT

(Aedae-AT)

Aedes

aegypti

Receptor

Activation
CHO cells

Low

nanomolar

range

[4]

Bombyx mori

AT (Bommo-

AT)

Bombyx mori
Receptor

Activation
HEK293 cells ~10

(Yamanaka et

al., 2008)

Allatotropin Signaling Pathway
Allatotropin peptides exert their effects by binding to a specific Class A G-protein coupled

receptor (GPCR) on the surface of target cells.[3] This interaction initiates intracellular signaling

cascades that primarily involve the Gq and Gs protein pathways. Activation of the Gq protein

stimulates phospholipase C (PLC), which in turn leads to the production of inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from

intracellular stores, while DAG activates protein kinase C (PKC). Concurrently, activation of the

Gs protein stimulates adenylyl cyclase, leading to an increase in cyclic AMP (cAMP) levels,

which in turn activates protein kinase A (PKA). These pathways ultimately lead to the diverse

physiological responses attributed to Allatotropin.[3]
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Adenylyl Cyclase

Activates

IP3Generates
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Preparation

Assay

Measurement

Data Analysis

Dissect Corpora Allata
(JH Assay)

Treat with AT Orthologs
+ [³H]Methionine

Culture Receptor-Expressing Cells
(Ca²⁺ Assay)

Load Cells with
Calcium Dye

Extract Radiolabeled JH

Treat with AT Orthologs

Measure Fluorescence Change

Separate by TLC

Scintillation Counting

Calculate JH Biosynthesis Rate Calculate ΔF/F or Ratio

Generate Dose-Response Curves
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Manduca sexta
GFKNVALSTARGFa

Heliothis virescens
GFKNVEMSTARGFa

High Similarity

Bombyx mori
GFQSLALSTARGFa

Moderate Similarity

Aedes aegypti
APFRNSEMMTARGBFa

Low Similarity

Tribolium castaneum
GFSSVALSTARGFa

Moderate Similarity

Schistocerca gregaria
GFKNVALSTARGFa

Identical

Drosophila melanogaster
(No Ortholog Found)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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